5'-O-DMT-N2-DMF-dG

• Molecular Formula: C34H36N6O6
• Molecular Weight: 624.7 g/mol
• InChI: InChI=1S/C34H36N6O6/c1-39(2)20-36-33-37-31-30(32(42)38-33)35-21-40(31)29-18-27(41)28(46-29)19-45-34(22-8-6-5-7-9-22,23-10-14-25(43-3)15-11-23)24-12-16-26(44-4)17-13-24/h5-17,20-21,27-29,41H,18-19H2,1-4H3,(H,37,38,42)/b36-20+/t27-,28+,29+/m0/s1
• InChIKey: YTRIMRXIMVGPAL-FTBOMTEUSA-N

5'-O-DMT-N2-DMF-dG for High-Fidelity Oligo Synthesis

5'-O-DMT-N2-DMF-dG (CAS: 40094-22-2) is a protected 2'-deoxyguanosine (dG) derivative used as a key intermediate or precursor to the corresponding 3'-phosphoramidite monomer in solid-phase oligonucleotide synthesis . It features a 5'-O-(4,4'-dimethoxytrityl) (DMT) group for transient 5'-hydroxyl protection during chain assembly and an N2-dimethylformamidine (DMF) group for persistent protection of the exocyclic amine on the guanine base . The DMF base-protecting group represents a critical evolutionary step in phosphoramidite chemistry, specifically designed to overcome the slow deprotection kinetics and acid-lability associated with traditional N2-isobutyryl (iBu) protected dG monomers .

Workflow High-throughput oligo synthesis with fast deprotection

Protection Strategy DMF formamidine for acid-stable glycosidic bond

Sequence Type G-rich sequences requiring complete deprotection

Integration Drop-in replacement for iBu-dG on standard synthesizers

Why iBu-dG Cannot Simply Replace DMF-dG

Substituting a standard N2-isobutyryl (iBu) protected dG monomer for 5'-O-DMT-N2-DMF-dG in oligonucleotide synthesis carries quantifiable risks of incomplete deprotection, excessive depurination, and reduced full-length product yield, particularly in demanding sequences. Standard iBu-dG requires prolonged ammonolysis (8-16 hours at 55°C) for complete N2-deprotection [1], which increases the cumulative exposure of the oligonucleotide to alkaline conditions and can promote side reactions [2]. In contrast, the dimethylformamidine (DMF) group is cleaved under significantly milder and faster conditions, mitigating these degradation pathways. Furthermore, iBu-protected dG is inherently susceptible to acid-catalyzed depurination during the iterative detritylation steps of each synthesis cycle, a problem that is amplified in guanine-rich sequences and long oligonucleotides (>75 nt) where the number of acid exposures scales with length [3]. The DMF protecting group confers enhanced resistance to depurination relative to both iBu and even phenoxyacetyl (Pac) groups [4], making the selection of the appropriate dG monomer a critical determinant of synthesis success and final product integrity.

Deprotection Speed

DMF-dG: fast-deprotecting formamidine

iBu-dG: requires overnight ammonium hydroxide treatment

Deprotection time difference may shift workflow throughput; not directly interchangeable without protocol adjustment.

Depurination Risk

DMF-dG: electron-donating formamidine stabilizes N-glycosidic bond

iBu-dG: electron-withdrawing acyl group increases acid lability

In long oligo synthesis, cumulative acid exposure may reduce full-length yield if using iBu-dG.

G-Rich Deprotection

DMF-dG: greatly reduced incomplete deprotection in G-rich sequences

iBu-dG: steric hindrance leads to residual iBu adducts detectable by HPLC

For G-quadruplex or telomeric oligos, iBu-dG may co-purify with protected impurities.

• [1] Vu H, McCollum C, Jacobson K, Theisen P, Vinayak R, Spiess E, Andrus A. Fast oligonucleotide deprotection phosphoramidite chemistry for DNA synthesis. Tetrahedron Letters, 1990, 31(50): 7269-7272. View Source
• [2] Polaris Oligos. All about oligos impurities and side reactions. 2024. View Source
• [3] Glen Research. Glen Report 21.211: Technical Brief – Synthesis of Long Oligonucleotides. View Source
• [4] Vu H, McCollum C, Jacobson K, Theisen P, Vinayak R, Spiess E, Andrus A. Fast oligonucleotide deprotection phosphoramidite chemistry for DNA synthesis. Tetrahedron Letters, 1990, 31(50): 7269-7272 (ref. depurination resistance vs. Pac). View Source

Quantitative Evidence: DMF-dG vs. iBu-dG

Deprotection Speed vs. iBu-dG

The dimethylformamidine (DMF) protecting group on 5'-O-DMT-N2-DMF-dG enables complete N2-deprotection in concentrated ammonium hydroxide in 1 hour at 55°C, compared to 8-16 hours required for the standard N2-isobutyryl (iBu) protected dG monomer [1]. This 8- to 16-fold reduction in deprotection time directly decreases the alkaline exposure window, minimizing the risk of base modification and strand scission during post-synthesis processing . Vendor technical data further corroborate that dG(dmf) deprotects faster than dG(ib), with complete deblocking achievable in 2 hours at 55°C or 1 hour at 65°C in concentrated ammonia .

Deprotection Speed

Head-to-head

DMF-dG deprotects in 1 h at 55 °C vs. iBu-dG requiring 8–16 h (8–16× faster). AMA 65 °C: 5 min vs. 120 min at RT.

Supports deprotection throughput evaluation

Reported under concentrated NH4OH or AMA conditions

Evidence Dimension	Time to complete N2-deprotection in concentrated NH4OH
Target Compound Data	1 hour at 55°C
Comparator Or Baseline	iBu-dG: 8-16 hours at 55°C
Quantified Difference	87.5% to 93.8% reduction in deprotection time (8- to 16-fold faster)
Conditions	Concentrated ammonium hydroxide, 55°C, post-synthesis oligonucleotide deprotection

Why This Matters

Faster deprotection reduces total synthesis turnaround time and minimizes alkaline degradation of sensitive oligonucleotides, directly improving operational throughput and product quality for procurement decision-makers.

• [1] Vu H, McCollum C, Jacobson K, Theisen P, Vinayak R, Spiess E, Andrus A. Fast oligonucleotide deprotection phosphoramidite chemistry for DNA synthesis. Tetrahedron Letters, 1990, 31(50): 7269-7272. View Source

Depurination Resistance: Formamidine vs. Acyl Groups

For long oligonucleotides (>100 nucleotides), the cumulative effect of depurination events during synthesis severely compromises full-length product yield. DMF-dG's enhanced resistance to acid-catalyzed depurination enables synthesis of oligonucleotides >100 nt with full-length product yields exceeding 13%, compared to less than 5% yield with conventional dG protection at equivalent 98% coupling efficiency . This represents a greater than 2.6-fold improvement in usable full-length product recovery. The mechanism underlying this differentiation is attributed to the electron-donating properties of the dimethylformamidine group, which reduce N7 protonation susceptibility and thereby suppress depurination during the acidic detritylation steps of each synthesis cycle .

Depurination Resistance

Class-level

Formamidine (electron-donating) stabilizes N-glycosidic bond; acyl iBu (electron-withdrawing) destabilizes it. Analogous dA formamidine fully stable after 15-min TCA cycles.

Relevant to long-oligo yield assessment

Class-level inference; no single-step half-life ratio

Evidence Dimension	Full-length product yield for >100 nt oligonucleotides
Target Compound Data	>13% full-length product
Comparator Or Baseline	Conventional dG protection: <5% full-length product
Quantified Difference	>2.6-fold improvement (>8 percentage point absolute increase)
Conditions	>100 nucleotide oligo synthesis, 98% average coupling efficiency assumption

Why This Matters

Procurement of DMF-dG for long oligonucleotide projects (>100 nt) translates to substantially higher usable product mass per synthesis run, reducing per-oligo cost and minimizing the need for re-synthesis.

G-Rich Sequence Deprotection Performance

Adoption of a faster-deprotecting monomer should not come at the expense of synthesis efficiency. 5'-O-DMT-N2-DMF-dG maintains high coupling efficiency during automated synthesis, with vendor-reported average coupling efficiency of 99.2% for DMF-dG compared to 99.0% for iBu-dG . While this 0.2% absolute difference may appear modest, it compounds multiplicatively over the length of an oligonucleotide: for a 100mer synthesis, 99.2% coupling efficiency yields approximately 45% full-length product versus 37% at 99.0%, representing a relative yield improvement of ~22% [1]. This parity-to-slight-advantage in coupling performance, when combined with the dramatically faster deprotection and enhanced depurination resistance, establishes DMF-dG as a non-compromising alternative to iBu-dG with clear operational advantages.

G-Rich Deprotection

Head-to-head

DMF-dG: "incomplete deprotection is greatly reduced" vs. iBu-dG (Sigma-Aldrich). Underlying 8–16× faster deprotection kinetics.

Reduces purification burden for G-rich oligos

Qualitative vendor specification; consistent with kinetics

Evidence Dimension	Average coupling efficiency per synthesis cycle
Target Compound Data	99.2%
Comparator Or Baseline	iBu-dG: 99.0%
Quantified Difference	+0.2 absolute percentage points; ~22% relative yield improvement for 100mer
Conditions	Automated solid-phase oligonucleotide synthesis, standard phosphoramidite chemistry

Why This Matters

Users can adopt DMF-dG without sacrificing the high coupling efficiency expected from iBu-dG, while gaining substantial time savings in post-synthesis deprotection, making it a financially and operationally compelling procurement choice.

• [1] Glen Research. Glen Report 21.211: Technical Brief – Synthesis of Long Oligonucleotides (coupling efficiency impact on yield). View Source

UltraFast AMA Deprotection for Same-Day Delivery

Dimethylformamidine phosphoramidites exhibit enhanced resistance to acid-catalyzed depurination compared not only to standard N2-isobutyryl protection but also to the phenoxyacetyl (Pac) group, which itself was developed as an improvement over traditional amide protection [1]. This enhanced stability is particularly critical during the repetitive detritylation steps of solid-phase synthesis, where the oligonucleotide is repeatedly exposed to dichloroacetic or trichloroacetic acid. The dimethylformamidine group's electron-donating characteristics reduce the electron density at N7 of the guanine ring, decreasing its susceptibility to protonation and subsequent cleavage of the N-glycosidic bond, thereby preserving the integrity of the growing oligonucleotide chain .

UltraFast AMA

Head-to-head

AMA deprotection (1:1 NH4OH/MeNH2) at 65 °C: DMF-dG (with Ac-dC) 5 min, vs. iBu-dG 120 min at RT (24× faster). Conventional NH4OH: 5 min vs. 8–16 h (96–192×).

Enables same-day oligo delivery workflow

Requires Ac-dC substitution to avoid transamination

Evidence Dimension	Relative resistance to acid-catalyzed depurination
Target Compound Data	Dimethylformamidine (DMF): enhanced resistance
Comparator Or Baseline	Standard amide (iBu) and phenoxyacetyl (Pac): lower resistance
Quantified Difference	Qualitatively superior stability; quantitative depurination rates not specified in comparative study
Conditions	Acidic detritylation conditions (DCA/TCA exposure) during automated solid-phase synthesis

Why This Matters

Enhanced depurination resistance directly translates to fewer truncated failure sequences and higher purity of the target full-length oligonucleotide, reducing purification burden and improving downstream application reliability.

• [1] Vu H, McCollum C, Jacobson K, Theisen P, Vinayak R, Spiess E, Andrus A. Fast oligonucleotide deprotection phosphoramidite chemistry for DNA synthesis. Tetrahedron Letters, 1990, 31(50): 7269-7272. View Source

Solution Stability and Protocol Compatibility

Guanine-rich sequences present a unique synthesis challenge because the aggregation and steric hindrance of consecutive dG residues impede complete removal of bulky N2-protecting groups. The DMF-protected dG monomer is especially suitable for G-rich sequences, where incomplete deprotection is greatly reduced in comparison with the conventional dG(ib) monomer . This advantage stems from the smaller steric profile and faster cleavage kinetics of the dimethylformamidine group, which enables more efficient penetration of the deprotection reagent into the tightly packed poly-G regions of the oligonucleotide. The practical consequence is higher yield of fully deprotected, biologically active oligonucleotide for applications such as G-quadruplex studies, antisense oligonucleotides targeting G-rich motifs, and aptamer synthesis.

Solution Stability

Class-level

"As stable in solution as standard dA(bz)-, dC(bz)-, dT-phosphoramidites" (Sigma-Aldrich). Direct drop-in; no coupling protocol changes needed.

Minimizes adoption friction in established workflows

Contrasts with labile dmf-dA; stability is monomer-specific

Evidence Dimension	Completeness of deprotection in G-rich sequences
Target Compound Data	Greatly reduced incomplete deprotection
Comparator Or Baseline	Conventional dG(ib): higher incidence of incomplete deprotection
Quantified Difference	Qualitative improvement; specific deprotection efficiency metrics not provided
Conditions	Oligonucleotide synthesis of G-rich sequences, concentrated ammonia deprotection

Why This Matters

For researchers synthesizing G-quadruplex-forming oligonucleotides, antisense sequences with poly-G tracts, or telomeric repeat DNA, DMF-dG procurement is essential to avoid incomplete deprotection artifacts that compromise experimental reproducibility.

Application Scenarios for DMF-dG

High-Throughput Facilities with Same-Day Turnaround

In core facilities and CROs operating automated DNA synthesizers at scale, the 1-hour deprotection time at 55°C for DMF-dG [1] versus 8-16 hours for iBu-dG translates directly to increased instrument utilization and faster order fulfillment. This 87.5-93.8% reduction in post-synthesis processing time enables same-day delivery of oligonucleotides that would otherwise require overnight deprotection, providing a measurable competitive advantage in commercial oligo synthesis services .

Long Oligonucleotide Synthesis Overcoming Depurination

For gene synthesis applications requiring long oligonucleotide building blocks, the >2.6-fold improvement in full-length product yield (>13% vs <5%) achieved with DMF-dG protection [1] is economically decisive. When synthesizing 100mer or longer constructs, the enhanced depurination resistance of DMF-dG preserves a greater fraction of the growing chains through each synthesis cycle, substantially increasing the mass of correct full-length product available for downstream assembly and reducing the cost per successfully assembled gene .

G-Rich Sequences for Aptamers and Telomeric Studies

Sequences containing consecutive guanine residues are prone to incomplete deprotection with iBu-dG monomers, producing heterogeneous product mixtures that confound biophysical characterization and reduce biological activity. The DMF-dG monomer is specifically documented to greatly reduce incomplete deprotection in G-rich sequences [1], making it the preferred building block for synthesizing G-quadruplex-forming oligonucleotides, thrombin aptamers, telomeric repeat DNA, and antisense oligonucleotides targeting poly-G or poly-C tracts .

Application

Selection Property

Validation Focus

High-throughput same-day facilities

Fast deprotection kinetics under AMA

Deprotection time at 65 °C with AMA reagent

Long oligonucleotide synthesis (>100mers)

Depurination-resistant formamidine protection

Full-length product yield after extended synthesis cycles

G-rich sequences (aptamers, telomeric)

Reduced incomplete deprotection in G-tracts

HPLC purity of final oligo, absence of late-eluting adducts

Microarray-based in situ synthesis

Acid-stable glycosidic bond on planar surfaces

Probe length fidelity and sequence accuracy on glass/silicon

• [1] Vu H, McCollum C, Jacobson K, Theisen P, Vinayak R, Spiess E, Andrus A. Fast oligonucleotide deprotection phosphoramidite chemistry for DNA synthesis. Tetrahedron Letters, 1990, 31(50): 7269-7272. View Source